Cas no 2309-47-9 (1-(thiophen-2-yl)ethan-1-ol)

• Product Name: 1-(thiophen-2-yl)ethan-1-ol
• CAS No: 2309-47-9
• MF: C₆H₈OS
• MW: 128.192120552063
• MDL: MFCD09836745
• CID: 273857
• PubChem ID: 102782
• Update Time: 2025-05-21

1-(thiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, a-methyl-
• 1-(2-Thienyl)ethanol
• 1-(THIOPHEN-2-YL)ETHAN-1-OL
• 1-(Thiophen-2-yl)ethanol
• 1-Thiophen-2-yl-ethanol
• thienylEtOH
• alpha-Methyl-2-thiophenemethanol
• (thiophen-2-yl)-ethanol
• EINECS 218-992-0
• 1-thiophen-2-ylethanol
• AS-60248
• FT-0638737
• 2-Thiophenemethanol, .alpha.-methyl-
• AM804356
• FT-0758164
• EN300-60888
• alpha-Methylthiophene-2-methanol
• FT-0688708
• SB47707
• MFCD09836745
• FT-0642046
• 2-Thiophenemethanol, alpha-methyl-
• Z335245078
• DTXSID60945766
• AKOS000249639
• CAA30947
• NS00048013
• AKOS016352814
• 2309-47-9
• SB45641
• 78002-44-5
• A878332
• SCHEMBL1126267
• DB-075400
• DB-018095
• DB-047307
• DB-328692
• 1-(thiophen-2-yl)ethan-1-ol

• MDL： MFCD09836745
• Inchi： 1S/C6H8OS/c1-5(7)6-3-2-4-8-6/h2-5,7H,1H3
• InChI Key： WUNFIVTVJXZDDJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C)O

Computed Properties

• Exact Mass: 128.03000
• Monoisotopic Mass: 128.029586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.5
• XLogP3: 1.2

Experimental Properties

• Density: 1.165
• Boiling Point: 213 ºC
• Flash Point: 83 ºC
• Refractive Index: 1.563
• PSA: 48.47000
• LogP: 1.80140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1-(thiophen-2-yl)ethan-1-ol

Comprehensive Overview of 1-(Thiophen-2-yl)ethan-1-ol (CAS No. 2309-47-9): Properties, Applications, and Industry Insights

1-(Thiophen-2-yl)ethan-1-ol (CAS No. 2309-47-9), also known as 2-Thienylethanol, is a versatile organic compound featuring a thiophene ring linked to an ethanol moiety. This heterocyclic alcohol has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its unique structural properties. The thiophene-ethanol derivative exhibits a molecular weight of 128.18 g/mol and a boiling point of approximately 220°C, making it suitable for high-temperature applications.

In recent years, the demand for thiophene-based intermediates like 1-(Thiophen-2-yl)ethan-1-ol has surged, driven by its role in synthesizing bioactive molecules and functional materials. Researchers particularly value its electron-rich aromatic system, which facilitates π-stacking interactions in organic electronics and catalysis. A 2023 study highlighted its potential as a precursor for OLED materials, aligning with the global push for energy-efficient displays.

The compound's solubility profile (soluble in ethanol, ether, and chloroform) makes it ideal for cross-coupling reactions, a hot topic in green chemistry forums. Industry data shows a 15% annual growth in searches for "sustainable thiophene synthesis" and "non-toxic heterocycle modifiers," reflecting environmental concerns. 1-(Thiophen-2-yl)ethan-1-ol addresses these needs through its compatibility with microwave-assisted reactions and biocatalytic reduction methods.

Analytical techniques for 2309-47-9 characterization include GC-MS (showing dominant m/z 128 fragment) and FTIR (with distinct O-H stretch at 3400 cm⁻¹). These methods are frequently searched alongside "thiophene derivative purity analysis" – a trending query in quality control discussions. The compound's storage stability (recommended at 2-8°C under inert gas) also makes it a reliable reagent for long-term research projects.

Emerging applications in flavor & fragrance industries capitalize on the compound's fruity-woody odor profile. Patent databases reveal increasing use of 2-Thienylethanol in food-grade aroma compounds, coinciding with consumer demand for natural-identical ingredients. This aligns with Google Trends data showing 40% more searches for "thiophene flavorants" since 2021.

From a regulatory perspective, CAS 2309-47-9 complies with major chemical inventories (REACH, TSCA). Safety data sheets emphasize standard laboratory precautions – another high-search-volume topic among industrial chemists. The compound's LD50 >2000 mg/kg (oral, rat) supports its classification as a low-hazard substance for research-scale handling.

The global market for thiophene derivatives is projected to reach $780 million by 2027, with 1-(Thiophen-2-yl)ethan-1-ol occupying a niche in high-value fine chemicals. Current synthesis optimization studies focus on atom economy and waste reduction – keywords ranking highly in process chemistry publications. These developments position the compound as a sustainable choice for next-generation chemical manufacturing.